Cas no 113882-33-0 (3-Methyl-5-nitrobenzoic acid)

• Product Name: 3-Methyl-5-nitrobenzoic acid
• CAS No: 113882-33-0
• MF: C₈H₇NO₄
• MW: 181.145482301712
• MDL: MFCD00129754
• CID: 827594
• Update Time: 2025-11-02

3-Methyl-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-nitrobenzoic acid
• 5-Nitro-3-Methylbenzoic acid
• 3-Methyl-5-nitro-benzoesaeure
• 3-methyl-5-nitro-benzoic acid
• 3-nitro-5-methylbenzoic acid
• 5-Methyl-3-nitrobenzoic acid
• 5-Nitro-m-toluylsaeure
• Benzoic acid,3-methyl-5-nitro
• Benzoic acid, 3-methyl-5-nitro-
• KSC128I2T
• XAPRFOJQNGFJSZ-UHFFFAOYSA-N
• BCP24527
• CL8094
• AB03662
• ST2410784
• AB0034851
• X9074
• Z1459934803

• MDL： MFCD00129754
• Inchi： 1S/C8H7NO4/c1-5-2-6(8(10)11)4-7(3-5)9(12)13/h2-4H,1H3,(H,10,11)
• InChI Key： XAPRFOJQNGFJSZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC(C)=C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 181.03800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Topological Polar Surface Area: 83.1

Experimental Properties

• Density: 1.392±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 174 ºC
• Solubility: Very slightly soluble (0.63 g/l) (25 º C),
• PSA: 83.12000
• LogP: 2.12460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 3-Methyl-5-nitrobenzoic acid

3-Methyl-5-nitrobenzoic Acid (CAS No. 113882-33-0): A Versatile Intermediate in Organic Synthesis and Pharmaceutical Applications

3-Methyl-5-nitrobenzoic acid (CAS No. 113882-33-0) is a nitro-substituted aromatic carboxylic acid with significant relevance in modern organic chemistry and pharmaceutical research. This compound, characterized by its methyl and nitro functional groups attached to a benzoic acid backbone, serves as a critical building block for synthesizing more complex molecules. Its CAS number 113882-33-0 is a unique identifier widely used in chemical databases and regulatory documentation, ensuring precise identification in industrial and academic settings.

The growing interest in 3-methyl-5-nitrobenzoic acid is driven by its utility in drug discovery and material science. Researchers frequently search for terms like "nitrobenzoic acid derivatives", "aromatic carboxylic acid applications", or "CAS 113882-33-0 supplier", reflecting its demand in specialized chemical synthesis. The compound's nitro group introduces electron-withdrawing properties, making it valuable for designing pharmaceutical intermediates or agrochemicals with enhanced reactivity.

In the context of green chemistry, 3-methyl-5-nitrobenzoic acid is often discussed alongside sustainable synthesis methods. With increasing focus on eco-friendly processes, chemists explore catalytic reductions of nitro groups or solvent-free reactions to minimize environmental impact. Searches like "green synthesis of nitrobenzoic acids" or "biodegradable aromatic acids" highlight this trend, aligning with global efforts to reduce hazardous waste.

Another hotspot involves the compound's role in advanced material development. Its aromatic structure and functional groups enable modifications for polymers, coating additives, or liquid crystal displays (LCDs). Keywords such as "nitrobenzoic acid in materials science" or "CAS 113882-33-0 for electronic applications" are gaining traction, particularly in nanotechnology forums.

From a regulatory standpoint, 3-methyl-5-nitrobenzoic acid is not classified as hazardous under major safety frameworks like REACH or OSHA, but proper handling protocols are essential due to its irritant potential. Laboratories prioritize queries like "safe storage of nitrobenzoic acids" or "CAS 113882-33-0 MSDS", emphasizing the need for accurate safety data sheets.

In summary, 3-methyl-5-nitrobenzoic acid (CAS No. 113882-33-0) bridges multiple disciplines—from medicinal chemistry to industrial applications—while adapting to evolving scientific and environmental standards. Its versatility ensures continued relevance in research and manufacturing, supported by a robust demand for high-purity samples and innovative derivatives.